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Compound of Interest

Compound Name: Butylcyclopentane

Cat. No.: B043849

An In-depth Technical Guide to Butylcyclopentane

This guide provides a comprehensive overview of butylcyclopentane, tailored for researchers,
scientists, and professionals in drug development. It covers its chemical identity,
physicochemical properties, synthesis protocols, and key applications, with a focus on
presenting data in a clear and accessible format.

Chemical Identity and Nomenclature

Butylcyclopentane is a cycloalkane hydrocarbon consisting of a five-membered cyclopentane
ring substituted with a butyl group. Its chemical identity is well-established through various
nomenclature and registry systems.
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Identifier Value
IUPAC Name butylcyclopentane[1][2]
CAS Number 2040-95-1 21131141516l 718111 0][ L 1]

Molecular Formula

CoHas[1][2][3][S]E][8]O][10][11]

Molecular Weight 126.24 g/mol [1][2][3]
Synonyms n-Butylcyclopentane[2][3][5][6][8][9][10][11]
ZAGHKONXGGSVDV-UHFFFAOYSA-N[2][3][5]
InChl Key
[BI[C1[10][11]
SMILES CCCcCcl1cceeei2]3]

Physicochemical Properties

The physical and chemical properties of butylcyclopentane are summarized in the table

below. These properties underscore its utility as a non-polar solvent and organic synthesis

intermediate.[12]

Property Value Unit
Appearance Colorless liquid[1]

Melting Point -80.3 °C[1]
Boiling Point 161.0 °C[1]
Density 0.8164 g/cm3[1]
Solubility in Water Insoluble (2.3E-3 g/L at 25 °C) "

[6]

Solubility in Organic Solvents

Highly soluble in hexane,

diethyl ether, toluene[1]

Vapor Pressure

kPa

Synthesis of Butylcyclopentane
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Butylcyclopentane can be synthesized through several established organic chemistry routes.
The choice of method often depends on the desired purity, scale, and available starting
materials.

Synthesis Pathways

Pd/C (catalyst)

Hydrogenation

<
= Butylcyclopentane

(Butylcyclopentene

Friedel-Crafts Alkylation

(Butyl Chloride) _________________ Butylcyclopentane

Electrophilic attack

(Cyclopentane)
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Caption: Key synthetic routes to Butylcyclopentane.

Experimental Protocols

1. Friedel-Crafts Alkylation of Cyclopentane

This method involves the reaction of cyclopentane with a butyl halide in the presence of a
Lewis acid catalyst, such as aluminum chloride (AICI3).[12]

o Materials: Cyclopentane, butyl chloride, anhydrous aluminum chloride.
e Procedure:

o In areaction flask equipped with a stirrer and a reflux condenser, add cyclopentane and
anhydrous aluminum chloride.

o Cool the mixture in an ice bath.
o Slowly add butyl chloride to the reaction mixture while maintaining the temperature.

o After the addition is complete, allow the mixture to stir at room temperature for several

hours.
o Quench the reaction by slowly adding it to ice water.

o Separate the organic layer, wash it with a dilute sodium bicarbonate solution and then with

water.
o Dry the organic layer over anhydrous magnesium sulfate.
o Purify the product by fractional distillation.
2. Catalytic Hydrogenation of Butylcyclopentene

This process involves the reduction of butylcyclopentene to butylcyclopentane using
hydrogen gas and a metal catalyst.[12]
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o Materials: Butylcyclopentene, palladium on carbon (Pd/C) catalyst, ethanol (solvent),
hydrogen gas.

e Procedure:

o

Dissolve butylcyclopentene in ethanol in a hydrogenation vessel.
o Add the Pd/C catalyst to the solution.
o Pressurize the vessel with hydrogen gas to the desired pressure.

o Stir the mixture vigorously at room temperature until the theoretical amount of hydrogen is
consumed.

o Filter the reaction mixture to remove the catalyst.
o Remove the solvent from the filtrate under reduced pressure.

o The resulting liquid is butylcyclopentane, which can be further purified by distillation if
necessary.

Chemical Reactivity

As a saturated hydrocarbon, butylcyclopentane exhibits reactivity typical of alkanes and
cycloalkanes.[1] Key reactions include combustion, halogenation, oxidation, and reduction.

Experimental Workflow: Oxidation to
Butylcyclopentanone
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Caption: Workflow for the oxidation of Butylcyclopentane.

Applications in Research and Industry

Butylcyclopentane's specific physicochemical properties make it a valuable compound in

several fields:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b043849?utm_src=pdf-body-img
https://www.benchchem.com/product/b043849?utm_src=pdf-body
https://www.benchchem.com/product/b043849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Solvent and Reaction Medium: Its non-polar and aprotic nature makes it an excellent solvent
for organic reactions, especially those involving organometallic catalysts.[12]

o Chemical Intermediate: It serves as a building block in the synthesis of more complex
molecules and ligands.[12]

e Fuel Science: It is studied as a model compound in fuel research.[12]

o Analytical Chemistry: Butylcyclopentane is used as a standard in gas chromatography
(GC) and mass spectrometry for the identification and quantification of hydrocarbons in
complex mixtures like petroleum products.[12]

e Materials Science: It is investigated as a component in the development of novel polymers
and advanced materials.[12]

e Specialty Chemicals: It is a precursor in the production of specialty chemicals, including
lubricants.[12]

Analytical Characterization

The characterization of butylcyclopentane is typically performed using a combination of
standard analytical techniques:

¢ Gas Chromatography (GC): Used to determine purity and for separation from other
hydrocarbons. Kovats retention indices are available for this compound.[2][8]

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, confirming the structure.[5]

o Infrared (IR) Spectroscopy: Used to identify the characteristic C-H and C-C bonds of the
alkane structure.[2][5]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
structural information.[13]

In conclusion, butylcyclopentane is a well-characterized cycloalkane with important
applications in both academic research and industrial processes. Its straightforward synthesis
and defined properties make it a valuable tool for chemists and material scientists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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